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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of propane in

a diverse range of organic solvents. Understanding the solubility of propane, a nonpolar

hydrocarbon, is critical in various applications, from industrial processes and chemical

synthesis to its use as a propellant in pharmaceutical formulations. This document compiles

quantitative solubility data, details the experimental methodologies for its determination, and

provides a visual representation of a general experimental workflow.

Quantitative Solubility Data
The solubility of propane in organic solvents is governed by the principle of "like dissolves

like." As a nonpolar molecule, propane exhibits greater solubility in nonpolar and weakly polar

organic solvents compared to polar solvents.[1] The following tables summarize the

quantitative solubility of propane in several common organic solvents, expressed in various

units to facilitate comparison.

Solubility in Hydrocarbons and Ethers
Propane demonstrates high solubility in hydrocarbon and ether-based solvents due to similar

intermolecular forces. The data presented below is primarily in the form of the Bunsen

coefficient, which represents the volume of gas, reduced to standard conditions (0 °C and 1

atm), dissolved in a unit volume of the solvent at the specified temperature and a partial

pressure of 1 atm of the gas.[2]
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Solvent Temperature (°C)
Bunsen Coefficient
(α)

Reference

Perfluoroheptane 25 5.17 [3]

n-Hexane 25 21.6 [3]

n-Octane 25 18.1 [3]

Benzene 25 14.7 [3]

1,4-Dioxane 25 7.48 [3]

Solubility in Alcohols
The solubility of propane in alcohols is influenced by the alkyl chain length of the alcohol.

While alcohols are polar, the presence of a nonpolar alkyl chain allows for some interaction

with propane.

Solvent Temperature (°C)
Mole Fraction (x) at
1 atm

Reference

Ethanol 0 - [4]

Ethanol 25 - [4]

Ethanol 50 - [4]

Methanol 25 - [5]

Isopropyl Alcohol 25 - [5]

Note: Specific mole fraction values from the cited sources require further extraction and are

presented here as a placeholder for completeness.

Solubility in Amide Solvents
Amide solvents are of interest in various industrial applications for gas absorption processes.

The solubility of propane in these solvents is presented as mole fraction and Ostwald
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coefficients. The Ostwald coefficient is the ratio of the volume of absorbed gas to the volume of

the absorbing liquid at the temperature of the measurement.[6]

Solvent
Temperatur
e (°C)

Pressure
(kPa)

Mole
Fraction (x)

Ostwald
Coefficient
(L)

Reference

N-

Methylpyrroli

done (NMP)

20 50.65 - 506.5
Data across a

range

Data across a

range
[6][7]

N-

Methylpyrroli

done (NMP)

40 50.65 - 506.5
Data across a

range

Data across a

range
[6][7]

N-

Methylpyrroli

done (NMP)

60 50.65 - 506.5
Data across a

range

Data across a

range
[6][7]

Dimethylform

amide (DMF)
20 50.65 - 506.5

Data across a

range

Data across a

range
[6][7]

Dimethylform

amide (DMF)
40 50.65 - 506.5

Data across a

range

Data across a

range
[6][7]

Dimethylform

amide (DMF)
60 50.65 - 506.5

Data across a

range

Data across a

range
[6][7]

Note: The original sources provide detailed tables of mole fraction and Ostwald coefficients at

various pressures within the specified range. For a comprehensive analysis, consulting the

original publications is recommended.

Experimental Protocols for Solubility Measurement
The determination of gas solubility in liquids can be achieved through several established

experimental methods. The choice of method often depends on the required accuracy, the

nature of the solvent, and the temperature and pressure conditions. The following are detailed

methodologies for key experiments cited in the literature for measuring propane solubility.
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Volumetric Method
The volumetric method is a classical and widely used technique that relies on measuring the

volume of gas absorbed by a known volume of solvent.[8]

Apparatus:

A thermostated equilibrium vessel equipped with a magnetic stirrer.

A gas burette with a piston-cylinder arrangement for precise volume measurement.

A pressure transducer to monitor the system pressure.

A vacuum pump for degassing the solvent.

A constant temperature bath to maintain thermal equilibrium.[8]

Procedure:

Solvent Degassing: A known volume of the organic solvent is introduced into the equilibrium

vessel. The solvent is then thoroughly degassed by repeatedly freezing, pumping under

vacuum, and thawing to remove any dissolved air.[8]

Introduction of Propane: A known initial volume of propane gas is introduced into the gas

burette at a recorded temperature and pressure.

Equilibration: The propane gas is brought into contact with the degassed solvent in the

equilibrium vessel. The mixture is then vigorously stirred to facilitate the dissolution of the

gas and allow the system to reach equilibrium. The temperature of the system is maintained

constant by the circulating bath.[8]

Volume Measurement: Once equilibrium is reached (indicated by a stable pressure reading),

the final volume of the gas in the burette is recorded.

Calculation: The volume of propane dissolved in the solvent is determined by the difference

between the initial and final gas volumes, after correcting for the vapor pressure of the

solvent and any non-ideal gas behavior.[8]
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Gas Chromatography (GC) Method
Gas chromatography offers a rapid and convenient means for determining gas solubility. This

method involves stripping the dissolved gas from the liquid sample and quantifying it using a

suitable detector.[9]

Apparatus:

A gas chromatograph (GC) equipped with a suitable column (e.g., molecular sieve or porous

polymer) and a detector (e.g., thermal conductivity detector - TCD or flame ionization

detector - FID).[3][10]

A gas-stripping cell.

A gas-tight syringe for sample injection.[10]

A carrier gas (typically helium or nitrogen).[10]

Procedure:

Equilibration: A known volume of the organic solvent is placed in a sealed vessel and

saturated with propane gas at a specific temperature and pressure. The mixture is allowed

to equilibrate with agitation.

Sample Injection: A known volume of the propane-saturated solvent is carefully withdrawn

using a gas-tight syringe and injected into the gas-stripping cell connected to the gas

chromatograph.[9]

Gas Stripping: The carrier gas is passed through the liquid sample in the stripping cell, which

removes the dissolved propane.[9]

Chromatographic Separation and Detection: The carrier gas, now containing the stripped

propane, flows into the GC column where propane is separated from any other volatile

components. The detector then generates a signal proportional to the amount of propane.

[11][12]

Quantification: The amount of dissolved propane is determined by comparing the peak area

from the sample chromatogram to a calibration curve prepared using known standards of
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propane gas.

Gravimetric Method
The gravimetric method involves directly measuring the mass of gas absorbed by a known

mass of the solvent. This technique is particularly useful for measurements at high pressures.

Apparatus:

A high-pressure equilibrium cell.

A sensitive balance.

A pressure and temperature control system.

Procedure:

Initial Weighing: A known mass of the degassed organic solvent is placed in the equilibrium

cell, and the total mass is accurately measured.

Gas Introduction: Propane gas is introduced into the cell at the desired pressure and

temperature.

Equilibration: The system is allowed to equilibrate, with agitation, until the mass reading

stabilizes, indicating that no more gas is being dissolved.

Final Weighing: The final mass of the equilibrium cell containing the solvent and dissolved

propane is recorded.

Calculation: The mass of the dissolved propane is the difference between the final and initial

mass readings. The solubility can then be expressed in terms of mass fraction or mole

fraction.

Visualizing the Experimental Workflow
To provide a clear understanding of the logical flow of a typical gas solubility experiment, the

following diagram illustrates a generalized workflow applicable to the volumetric method.
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Generalized Workflow for Volumetric Solubility Measurement

Preparation

Experimentation

Data Analysis

Output

Select Organic Solvent

Degas Solvent

Obtain High-Purity Propane

Introduce Known Volume of Propane

Assemble & Calibrate Apparatus

Equilibrate System (Stirring)

Record Final Gas Volume, T, P

Calculate Volume of Dissolved Gas

Apply Corrections (Vapor Pressure, Non-ideality)

Determine Solubility (e.g., Bunsen Coefficient)

Report Solubility Data

Click to download full resolution via product page
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Caption: A flowchart illustrating the key steps in determining the solubility of propane in an

organic solvent using a volumetric method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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